Pyrisulfoxin A

• Molecular Formula: C13H13N3O3S
• Molecular Weight: 291.33 g/mol
• InChI: InChI=1S/C13H13N3O3S/c1-19-12-7-10(9-5-3-4-6-14-9)16-11(8-15-17)13(12)20(2)18/h3-8,17H,1-2H3/b15-8-
• InChIKey: PSADOHLLXYEDFL-NVNXTCNLSA-N

Pyrisulfoxin A Overview

Pyrisulfoxin A is a natural product belonging to the 2,2′-bipyridine class of antibiotics, first isolated from *Streptomyces californicus* [1]. It is structurally characterized by a 2,2′-bipyridine core with a methyl sulfoxide moiety, a feature that distinguishes it from closely related analogs like caerulomycin A and collismycin A [1]. The compound has a molecular formula of C13H13N3O3S and a molecular weight of 291.326 g/mol [2]. Pyrisulfoxin A has demonstrated both antibacterial and cytotoxic activities in various in vitro assays, making it a subject of interest for antimicrobial and oncology research [1][3].

Compound Class Natural product antibiotic; 2,2′-bipyridine scaffold

Research Context Antimicrobial screening and cell-model endpoint review

Chiral Identity Enantiomeric forms available; chiral reference-standard workflow

• [1] Tsuge N, Furihata K, Shin-Ya K, Hayakawa Y, Seto H. Novel antibiotics pyrisulfoxin A and B produced by Streptomyces californicus. J Antibiot (Tokyo). 1999 May;52(5):505-7. doi: 10.7164/antibiotics.52.505. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 101629121, Pyrisulfoxin A. Accessed April 23, 2026. View Source
• [3] Du Y, Wang C, Cui G, Chu Y, Jia Q, Wang Y, Zhu W. Cytotoxic and Optically Active Pyrisulfoxins From the Endophytic Streptomyces albolongus EA12432. Front Chem. 2020 May 6;8:248. doi: 10.3389/fchem.2020.00248. View Source

Pyrisulfoxin A: Substitution Considerations

Despite sharing a 2,2′-bipyridine scaffold, pyrisulfoxin A, collismycin A, and caerulomycin A exhibit distinct biological activity profiles due to differences in their substitution patterns [1]. Pyrisulfoxin A contains a methyl sulfoxide group at the 5-position of one pyridine ring, whereas caerulomycin A lacks this modification and collismycin A possesses a different substitution pattern [1]. These structural variations translate into significant differences in antimicrobial potency, antibiofilm activity, and cytotoxicity, rendering these compounds non-interchangeable in experimental settings [2]. The quantitative evidence below demonstrates that generic substitution would lead to erroneous conclusions in bioactivity assays.

Shared 2,2′-bipyridine scaffold may not translate to interchangeable antimicrobial profiles; substitution can alter assay outcomes.

Methyl sulfoxide substitution leads to divergent cytotoxicity and antibiofilm activity; analog response may not replicate.

Antifungal assay selectivity differs qualitatively; not a general substitute for caerulomycin A in antifungal screens.

• [1] Tsuge N, Furihata K, Shin-Ya K, Hayakawa Y, Seto H. Novel antibiotics pyrisulfoxin A and B produced by Streptomyces californicus. J Antibiot (Tokyo). 1999 May;52(5):505-7. doi: 10.7164/antibiotics.52.505. View Source
• [2] Antimicrobial compounds of an actinomycete derived from mangrove sediments. J Shenzhen Univ Sci Eng. 2024;41(3):358-366. View Source

Pyrisulfoxin A: Head-to-Head Comparisons

Antibiofilm Activity Against A. baumannii

In a direct comparative study, pyrisulfoxin A demonstrated a minimum biofilm inhibitory concentration (ρMBIC) of 32 μg/mL against *Acinetobacter baumannii*, while collismycin A and echinomycin A showed ρMBIC values of 16 μg/mL and 1 μg/mL, respectively [1]. This indicates that pyrisulfoxin A has a 2-fold lower antibiofilm potency than collismycin A and is 32-fold less potent than echinomycin A in this assay system [1].

Antibiofilm Activity vs. A. baumannii

Head-to-head

ρMBIC 32 µg/mL vs. collismycin A 16 µg/mL, echinomycin A 1 µg/mL

Supports antibiofilm screening context; MBIC endpoint may guide analog selection.

Reported rank among tested set.

Evidence Dimension	Minimum Biofilm Inhibitory Concentration (ρMBIC) against Acinetobacter baumannii
Target Compound Data	32 μg/mL
Comparator Or Baseline	Collismycin A: 16 μg/mL; Echinomycin A: 1 μg/mL
Quantified Difference	2-fold higher MBIC than collismycin A; 32-fold higher MBIC than echinomycin A
Conditions	Biofilm inhibition assay using A. baumannii as the test organism

Why This Matters

This data is critical for researchers selecting compounds for antibiofilm studies, as it quantifies the precise potency difference between pyrisulfoxin A and its analogs, enabling informed experimental design.

• [1] Antimicrobial compounds of an actinomycete derived from mangrove sediments. J Shenzhen Univ Sci Eng. 2024;41(3):358-366. View Source

Lack of Antifungal Activity

In a comparative antifungal assay, pyrisulfoxin A showed no significant activity against plant pathogenic fungi, whereas collismycin A exhibited an IC50 ≤ 10 μg/mL and echinomycin A demonstrated an IC50 ≤ 1 μg/mL [1]. This represents a qualitative difference in activity profile, as pyrisulfoxin A is essentially inactive in this antifungal assay while its analogs show measurable potency [1].

Antifungal Activity Profile

Head-to-head

Not active (no IC50) vs. collismycin A IC50 ≤10 µg/mL, echinomycin A IC50 ≤1 µg/mL

Selectivity context; not active in tested plant pathogenic fungi model.

Qualitative difference from analogs.

Evidence Dimension	Antifungal Activity (IC50) against Plant Pathogenic Fungi
Target Compound Data	Not active (no IC50 reported)
Comparator Or Baseline	Collismycin A: IC50 ≤ 10 μg/mL; Echinomycin A: IC50 ≤ 1 μg/mL
Quantified Difference	Qualitative difference: active vs. inactive
Conditions	In vitro antifungal assay against plant pathogenic fungi

Why This Matters

This selectivity difference is crucial for researchers investigating antifungal mechanisms or developing antifungal agents, as it demonstrates that pyrisulfoxin A cannot substitute for collismycin A or echinomycin A in antifungal screens.

• [1] Antimicrobial compounds of an actinomycete derived from mangrove sediments. J Shenzhen Univ Sci Eng. 2024;41(3):358-366. View Source

Methyl Sulfoxide Group vs. Caerulomycin A

Pyrisulfoxin A is distinguished from caerulomycin A by the presence of a methyl sulfoxide (-SOCH3) group at the 5-position of one pyridine ring, whereas caerulomycin A lacks this moiety [1]. This structural difference is associated with distinct biological activities: caerulomycin A is known for potent antifungal activity (MICs of 0.39–1.56 μg/mL against *Candida* spp.) , while pyrisulfoxin A shows no significant antifungal activity but demonstrates cytotoxicity against multiple cancer cell lines [2]. Additionally, pyrisulfoxin A's methyl sulfoxide group contributes to its unique optical properties, with the S-(+) and R-(–) enantiomers showing specific optical rotations of +51.5 and –40.7, respectively [2].

Methyl Sulfoxide vs. Caerulomycin A

Class-level

Contains –SOCH₃; caerulomycin A lacks this group. Optical rotations: S-(+) +51.5°, R-(–) –40.7°.

Structural-feature context; methyl sulfoxide may influence bioactivity and chiral properties.

Divergent antifungal and cytotoxicity profiles.

Evidence Dimension	Structural Feature and Associated Biological Profile
Target Compound Data	Contains methyl sulfoxide group; no antifungal activity; cytotoxic to cancer cells; optical rotation of enantiomers characterized
Comparator Or Baseline	Caerulomycin A: Lacks methyl sulfoxide; potent antifungal (MIC 0.39–1.56 μg/mL against Candida spp.)
Quantified Difference	Qualitative difference in substitution pattern leading to divergent bioactivity profiles
Conditions	Structural comparison based on NMR data; biological activities from independent assays

Why This Matters

Understanding the structure-activity relationship is essential for medicinal chemistry efforts, as it highlights the critical role of the methyl sulfoxide group in modulating biological activity and informs the selection of appropriate analogs for specific research objectives.

• [1] Tsuge N, Furihata K, Shin-Ya K, Hayakawa Y, Seto H. Novel antibiotics pyrisulfoxin A and B produced by Streptomyces californicus. J Antibiot (Tokyo). 1999 May;52(5):505-7. doi: 10.7164/antibiotics.52.505. View Source
• [2] Du Y, Wang C, Cui G, Chu Y, Jia Q, Wang Y, Zhu W. Cytotoxic and Optically Active Pyrisulfoxins From the Endophytic Streptomyces albolongus EA12432. Front Chem. 2020 May 6;8:248. doi: 10.3389/fchem.2020.00248. View Source

ROS Scavenging: Comparable to Collismycin C

In a study investigating particulate matter (PM2.5)-induced pulmonary injury, both pyrisulfoxin A and collismycin C significantly scavenged PM2.5-induced reactive oxygen species (ROS) and inhibited ROS-induced activation of p38 mitogen-activated protein kinase, thereby maintaining endothelial integrity [1]. While the study did not provide quantitative IC50 values for ROS scavenging, it demonstrated that both compounds were effective in this assay, suggesting a shared mechanism of action within this specific context [1].

ROS Scavenging Comparison

Data to verify

Both pyrisulfoxin A and collismycin C scavenged PM2.5-induced ROS; quantitative IC50 not reported.

Reported shared ROS-scavenging endpoint; quantitative characterization needed.

PM2.5 pulmonary endothelial model.

Evidence Dimension	ROS Scavenging Activity
Target Compound Data	Significantly scavenged PM2.5-induced ROS
Comparator Or Baseline	Collismycin C: Significantly scavenged PM2.5-induced ROS
Quantified Difference	Qualitative comparison: both compounds active, but exact IC50 values not reported
Conditions	In vitro assay using purified pulmonary endothelial cells exposed to PM2.5

Why This Matters

This evidence indicates that pyrisulfoxin A and collismycin C may be interchangeable in studies focused on ROS-mediated pulmonary injury, but the lack of quantitative data necessitates caution and further investigation.

• [1] Choi H, Lee W, Kim E, Ku SK, Bae JS. Inhibitory effects of collismycin C and pyrisulfoxin A on particulate matter-induced pulmonary injury. Phytomedicine. 2019 Sep;62:152939. doi: 10.1016/j.phymed.2019.152939. View Source

Pyrisulfoxin A: Recommended Applications

Antibiofilm Research Targeting A. baumannii

Pyrisulfoxin A is suitable for studies investigating the structure-activity relationship of antibiofilm agents, particularly when a compound with intermediate potency (ρMBIC of 32 μg/mL) is required as a reference or for comparative analysis against more potent analogs like collismycin A (ρMBIC of 16 μg/mL) and echinomycin A (ρMBIC of 1 μg/mL) [1].

Cytotoxicity Screening in Oncology Research

Given its demonstrated cytotoxicity against multiple cancer cell lines, including HCT-116, HT-29, BXPC-3, P6C, and MCF-7 [2], pyrisulfoxin A is a valuable tool compound for initial cytotoxicity screening and for elucidating the role of the 2,2′-bipyridine scaffold in anticancer activity. Its distinct activity profile compared to other bipyridine analogs makes it useful for structure-activity relationship studies [2].

Pulmonary Injury and Oxidative Stress Studies

Pyrisulfoxin A has been shown to scavenge ROS and protect endothelial integrity in a PM2.5-induced pulmonary injury model [3]. This makes it a relevant compound for research into the mechanisms of particulate matter-induced lung damage and the development of protective agents, particularly in comparative studies with collismycin C [3].

Application

Selection Property

Validation Focus

Antibiofilm screening studies

Reported antibiofilm activity context

MBIC endpoint comparison with analogs

Cancer cell-model cytotoxicity screening

Cell-model cytotoxicity endpoint review

Cytotoxicity profiling across cancer cell lines

Oxidative stress and endothelial barrier research

Reported ROS-scavenging response in pulmonary model

Endothelial barrier integrity and ROS endpoint context

• [1] Antimicrobial compounds of an actinomycete derived from mangrove sediments. J Shenzhen Univ Sci Eng. 2024;41(3):358-366. View Source
• [2] Du Y, Wang C, Cui G, Chu Y, Jia Q, Wang Y, Zhu W. Cytotoxic and Optically Active Pyrisulfoxins From the Endophytic Streptomyces albolongus EA12432. Front Chem. 2020 May 6;8:248. doi: 10.3389/fchem.2020.00248. View Source
• [3] Choi H, Lee W, Kim E, Ku SK, Bae JS. Inhibitory effects of collismycin C and pyrisulfoxin A on particulate matter-induced pulmonary injury. Phytomedicine. 2019 Sep;62:152939. doi: 10.1016/j.phymed.2019.152939. View Source